1,4-Diazabicyclo[2.2.2]octane
1,4-Diazabicyclo[2.2.2]octane
Triethylenediamine is a N-alkylpiperazine.
Brand Name:
Vulcanchem
CAS No.:
280-57-9
VCID:
VC0127493
InChI:
InChI=1S/C6H12N2/c1-2-8-5-3-7(1)4-6-8/h1-6H2
SMILES:
C1CN2CCN1CC2
Molecular Formula:
C6H12N2
Molecular Weight:
112.17 g/mol
1,4-Diazabicyclo[2.2.2]octane
CAS No.: 280-57-9
Reference Standards
VCID: VC0127493
Molecular Formula: C6H12N2
Molecular Weight: 112.17 g/mol
CAS No. | 280-57-9 |
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Product Name | 1,4-Diazabicyclo[2.2.2]octane |
Molecular Formula | C6H12N2 |
Molecular Weight | 112.17 g/mol |
IUPAC Name | 1,4-diazabicyclo[2.2.2]octane |
Standard InChI | InChI=1S/C6H12N2/c1-2-8-5-3-7(1)4-6-8/h1-6H2 |
Standard InChIKey | IMNIMPAHZVJRPE-UHFFFAOYSA-N |
SMILES | C1CN2CCN1CC2 |
Canonical SMILES | C1CN2CCN1CC2 |
Boiling Point | 174.0 °C 174 °C |
Colorform | Colorless hygroscopic crystals |
Density | 1.14 at 28 °C (Water = 1)[NITE; Chemical Risk Information Platform (CHRIP). Biodegradation and Bioconcentration. Ver 2006.01.30 Updated. National Institute of Technology and Evaluation. Tokyo, Japan. Thiodiethylene glycolBicyclo |
Melting Point | 159.0 °C 158 °C |
Physical Description | Liquid; OtherSolid; OtherSolid, Liquid; PelletsLargeCrystals |
Description | Triethylenediamine is a N-alkylpiperazine. |
Related CAS | 51390-22-8 (diacetate) |
Solubility | 4.01 M 13 g/100 g acetone at 25 °C; 51 g/100 g benzene at 25 °C; 77 g/100 g ethanol at 25 °C; 26.1 g/100 g methyl ethyl ketone at 25 °C Soluble in chloroform 45 g/100 g water at 25 °C |
Synonyms | 1,4-Ethylenepiperazine; 33LV; A 33; AE 33; Activator 105E; Bicyclo[2.2.2]-1,4-diazaoctane; D 33LV; Dabco; Dabco 33LV; Dabco 3LV; Dabco Crystal; Dabco Crystalline; Dabco L 1202; Dabco S 25; Jeffcat TD 100; Kaolizer 31; L 33; L 33E; LC 96003; LV 33; Mi |
Vapor Pressure | 0.74 mmHg 0.742 mm Hg at 25 °C (est) |
PubChem Compound | 9237 |
Last Modified | Nov 11 2021 |
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